Cas no 80030-79-1 (1H-Pyrazole-3-carboxamide,5-methyl-4-nitro-N-(phenylmethyl)-)

• Product Name: 1H-Pyrazole-3-carboxamide,5-methyl-4-nitro-N-(phenylmethyl)-
• CAS No: 80030-79-1
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 724190
• PubChem ID: 149797
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxamide,5-methyl-4-nitro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,5-methyl-4-nitro-N-(phenylmethyl)-
• N-Benzyl-5-methyl-4-nitro-1H-pyrazole-3-carboxamide
• 80030-79-1
• Pyrazole-5-carboxamide, N-benzyl-3-methyl-4-nitro-
• 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic acid benzylamide
• PYRAZOLE3METHYL4NITRO5NBENZYLCARBOXAMIDO
• N-Benzyl-3-methyl-4-nitropyrazole-5-carboxamide
• 1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-(phenylmethyl)-
• DTXSID40876766
• BRN 4517215

• Inchi： 1S/C12H12N4O3/c1-8-11(16(18)19)10(15-14-8)12(17)13-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,13,17)(H,14,15)
• InChI Key： HPYOXONPVXSOEL-UHFFFAOYSA-N
• SMILES： O=C(C1C(=C(C)NN=1)[N+](=O)[O-])NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.091
• Monoisotopic Mass: 260.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.368
• Boiling Point: 508°C at 760 mmHg
• Flash Point: 261.1°C
• Refractive Index: 1.637